![molecular formula C21H26N4O2 B5641517 1-[3-oxo-3-(2-phenyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)propyl]azepan-2-one](/img/structure/B5641517.png)
1-[3-oxo-3-(2-phenyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)propyl]azepan-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of imidazo[4,5-c]pyridine derivatives, such as the compound , involves multicomponent reactions that can include the combination of imidazo[1,5-a]pyridine carbenes with phthalaldehydes and dimethyl acetylenedicarboxylate (DMAD) under mild conditions to produce novel fused tricyclic derivatives. These reactions provide unique approaches to fused azepine derivatives that are not easily accessible by other methods, demonstrating the complexity and versatility of synthetic routes available for these compounds (Pan et al., 2011).
Molecular Structure Analysis
The molecular structure of imidazo[4,5-c]pyridine derivatives reveals a tricyclic system that incorporates imidazo and pyridine rings. This structural complexity is further highlighted by the fluorescent properties of these compounds, with some derivatives exhibiting long emission wavelengths and high fluorescence quantum yields, indicating their potential utility in optical applications (Pan et al., 2011).
Chemical Reactions and Properties
Imidazo[4,5-c]pyridine derivatives participate in various chemical reactions, including selective C-acylation, which is a key step in synthesizing complex molecules by introducing various substituents to the imidazo[4,5-c]pyridine core. These reactions underscore the reactivity and functional versatility of these compounds, enabling the synthesis of a wide range of derivatives with diverse chemical properties (Masurier et al., 2012).
Physical Properties Analysis
The physical properties of imidazo[4,5-c]pyridine derivatives, such as solubility, melting point, and fluorescence, are closely tied to their molecular structure. The fluorescent properties, in particular, suggest these compounds could serve as optical sensors or in materials science, where their emission properties can be utilized (Pan et al., 2011).
Chemical Properties Analysis
The chemical properties, including reactivity towards various chemical reagents, stability under different conditions, and the ability to undergo specific reactions, are critical for understanding the utility of imidazo[4,5-c]pyridine derivatives in synthetic chemistry. Their reactivity patterns enable the construction of complex molecular architectures, demonstrating their significance in organic synthesis and potential pharmaceutical applications (Masurier et al., 2012).
properties
IUPAC Name |
1-[3-oxo-3-(2-phenyl-3,4,6,7-tetrahydroimidazo[4,5-c]pyridin-5-yl)propyl]azepan-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O2/c26-19-9-5-2-6-12-24(19)14-11-20(27)25-13-10-17-18(15-25)23-21(22-17)16-7-3-1-4-8-16/h1,3-4,7-8H,2,5-6,9-15H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKKVARYVKLZIMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)N(CC1)CCC(=O)N2CCC3=C(C2)NC(=N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-oxo-3-(2-phenyl-1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridin-5-yl)propyl]azepan-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.